Cas no 4233-96-9 ((-)-Gallocatechin gallate)

(-) - gallocatechin gallate is a polyphenol in tea, which has anticancer effect

(-)-Gallocatechin gallate structure

Product Name:(-)-Gallocatechin gallate

CAS No:4233-96-9

Molecular Formula:C₂₂H₁₈O₁₁

Molecular Weight:458.3717

MDL:MFCD00214298

CID:44862

PubChem ID:24895275

(-)-Gallocatechin gallate Properties

Names and Identifiers

- (-)-Gallocatechin gallate
- GCG
- (2S,3R)-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-(3,4,5-trihydroxybenzoate)
- (-)-Gallocatechol gallate
- (−)-Gallocatechin gallate
- Benzoic acid,3,4,5-trihydroxy-,(2S,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
- Gallocatechin gallate (GCG)
- (-)-Gallocatechin 3-O-gallate
- (?)-Gallocatechin gallate
- (±)-Glycidol
- [(2S,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
- Gallocatechin gallate
- (-)-gallocatechin-3-O-gallate
- IRW3C4Y31Q
- (2S,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate
- Benzoic ac
- Benzoic acid, 3,4,5-tri
- BRD-K19216856-001-01-9
- (2S,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
- Q-100471
- 1ST40201
- Benzoic acid, 3,4,5-trihydroxy-, 3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester, (2S-trans)-
- (-)-Gallocatechin gallate, analytical standard
- SCHEMBL49461
- CCG-269313
- Gallocatechol, 3-gallate, (-)-
- CHEBI:156271
- CHEMBL264938
- Gallocatechingallate(-GCG)
- ent-Gallocatechin 3-gallate
- CS-7698
- (-)-Gallocatechin 3-gallate
- 4233-96-9
- Q27166763
- CCRIS 9286
- DTXSID20195144
- CHEBI:95002
- MFCD00214298
- Gallocatechin gallate, (-)-
- A11681
- BS-50638
- BENZOIC ACID, 3,4,5-TRIHYDROXY-, (2S,3R)-3,4-DIHYDRO-5,7-DIHYDROXY-2-(3,4,5-TRIHYDROXYPHENYL)-2H-1-BENZOPYRAN-3-YL ESTER
- UNII-IRW3C4Y31Q
- NCGC00390250-01
- NVP-XAA 225
- (-)-Gallocatechin gallate, from green tea, >=98% (HPLC)
- (2S,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl 3,4,5-trihydroxybenzoate
- s9058
- (2S,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl3,4,5-trihydroxybenzoate
- AKOS015901852
- HY-N0522
- Gallocatechin gallate (Gcg)
- AC-6044
- L-GCG
- BDBM50236531
- DA-59404
- WMBWREPUVVBILR-NQIIRXRSSA-N
- +Expand
- MDL： MFCD00214298
- InChIKey： WMBWREPUVVBILR-NQIIRXRSSA-N
- Inchi： 1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2/t18-,21+/m1/s1
- SMILES： O1C2=C([H])C(=C([H])C(=C2C([H])([H])[C@]([H])([C@]1([H])C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 458.084911g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 4
Monoisotopic Mass: 458.084911g/mol
Monoisotopic Mass: 458.084911g/mol
Topological Polar Surface Area: 197Å²
Heavy Atom Count: 33
Complexity: 667
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 1000
Surface Charge: 0
Molecular Weight: 458.4

Experimental Properties

LogP: 2.23320
PSA: 197.37000
Refractive Index: 1.857
Boiling Point: 920.9 °C at 760 mmHg
Flash Point: 325.2 °C
Color/Form: White powder
Solubility: Uncertain
Sensitiveness: Sensitive to light and humidity
Density: 1.6850

(-)-Gallocatechin gallate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003AI1-50mg	[(2s,3r)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2h-chromen-3-yl] 3,4,5-trihydroxybenzoate	4233-96-9	98%	50mg	$126.00	2024-05-02
A2B Chem LLC	AB52777-1mg	(2S,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate	4233-96-9	≥98%	1mg	$34.00	2024-04-20
abcr	AB347573-5 mg	(-)-Gallocatechin gallate; .	4233-96-9		5 mg	€91.30	2023-07-19
Alichem	A019094982-50mg	(2S,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate	4233-96-9	95%	50mg	$210.00	2023-09-01
Ambeed	A547196-25mg	(2S,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate	4233-96-9	98%	25mg	$83.0	2024-07-19
ChemFaces	CFN99571-20mg	(-)-Gallocatechin gallate	4233-96-9	>=98%	20mg	$60	2023-09-19
ChemScence	CS-7698-5mg	(-)-Gallocatechin gallate	4233-96-9	99.95%	5mg	$79.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0611-100mg	Gallocatechin gallate	4233-96-9	98%	100mg	$120	2023-09-20
DC Chemicals	DCM-059-50 mg	(-)-Gallocatechin gallate	4233-96-9	>98%, Standard References Grade	50mg	$410.0	2022-02-28
eNovation Chemicals LLC	D511340-20mg	(-)-Gallocatechin gallate	4233-96-9	97%	20mg	$200	2022-09-07

(-)-Gallocatechin gallate Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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Chengdu Biopurify Phytochemicals Ltd.

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(-)-Gallocatechin gallate Related Literature

1. Hyperlipidemia affects the absorption, distribution and excretion of seven catechins in rats following oral administration of tea polyphenols

Liwei Xu,Yuhong Liang,Xin Chen,Bo Chen,Yuhui Han,Liang Zhang RSC Adv. 2015 5 97988
2. Phenolic profiling of the aerial part of Chrysanthemum trifurcatum using ultra high performance liquid chromatography coupled to Orbitrap high resolution mass spectrometry

Wiem Tahri,Abdelwaheb Chatti,Roberto Romero-González,Noelia López-Gutiérrez,Antonia Garrido Frenich,Ahmed Landoulsi Anal. Methods 2016 8 3517
3. Comparative analysis of fecal phenolic content between normal and obese rats after oral administration of tea polyphenols

Bo Chen,Jie Zhou,Qilu Meng,Yang Zhang,Shihua Zhang,Liang Zhang Food Funct. 2018 9 4858
4. Simultaneous determination of seven catechins in rat plasma by ultra-high performance liquid chromatography tandem mass spectrometry and its application to a pharmacokinetics study

Liang Zhang,Yuhui Han,Jinjun Shan,Yuhong Liang,Liwei Xu,Shihua Zhang,Junsong Li,Xiaochun Wan Anal. Methods 2015 7 9415
5. The interaction of dietary flavonoids with xanthine oxidase in vitro: molecular property-binding affinity relationship aspects

Mengmeng Yuan,Yi Liu,Aiping Xiao,Juan Leng,Liping Liao,Lei Ma,Liangliang Liu RSC Adv. 2019 9 10781
6. Combinatorics of proanthocyanidins in wine

Jonathan R. Cave,Andrew L. Waterhouse Analyst 2019 144 4395
7. Structural characteristics of (?)-epigallocatechin-3-gallate inhibiting amyloid Aβ42 aggregation and remodeling amyloid fibers

Yun Liu,Yang Liu,Shihui Wang,Shengzhao Dong,Ping Chang,Zhaofeng Jiang RSC Adv. 2015 5 62402
8. Roasting improves the hypoglycemic effects of a large-leaf yellow tea infusion by enhancing the levels of epimerized catechins that inhibit α-glucosidase

Jie Zhou,Liang Zhang,Qilu Meng,Yijun Wang,Piaopiao Long,Chi-Tang Ho,Chuanjian Cui,Luting Cao,Daxiang Li,Xiaochun Wan Food Funct. 2018 9 5162
9. Interactions between β-cyclodextrin and tea catechins, and potential anti-osteoclastogenesis activity of the (?)-epigallocatechin-3-gallate–β-cyclodextrin complex

Huanhuan Xu,Titi Liu,Jing Xu,Jin Li,Fei Chen,Zemin Xiang,Yewei Huang,Dongying Zhang,Lihong Hu,Banglei Zhang,Chengting Zi,Xuanjun Wang,Jun Sheng RSC Adv. 2019 9 28006
10. Stability, antioxidant activity and in vitro bile acid-binding of green, black and dark tea polyphenols during simulated in vitro gastrointestinal digestion

Zhengmei Wu,Jianwen Teng,Li Huang,Ning Xia,Baoyao Wei RSC Adv. 2015 5 92089

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